Cas no 16969-29-2 (1-Pentene,1-ethoxy-4-methyl-, (Z)- (9CI))

1-Pentene,1-ethoxy-4-methyl-, (Z)- (9CI) structure
16969-29-2 structure
Product Name:1-Pentene,1-ethoxy-4-methyl-, (Z)- (9CI)
CAS No:16969-29-2
MF:C8H16O
MW:128.212042808533
CID:187344
PubChem ID:5462938
Update Time:2025-04-19

1-Pentene,1-ethoxy-4-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Pentene,1-ethoxy-4-methyl-, (Z)- (9CI)
    • (1Z)-1-ethoxy-4-methylpent-1-ene
    • 1-ethoxy-4-methylpent-1-ene
    • cis-(4-Methyl-1-pentenyl) ethyl ether
    • 16969-29-2
    • (Z)-1-ethoxy-4-methylpent-1-ene
    • Inchi: 1S/C8H16O/c1-4-9-7-5-6-8(2)3/h5,7-8H,4,6H2,1-3H3/b7-5-
    • InChI Key: PEGWCMWUBAGRKQ-ALCCZGGFSA-N
    • SMILES: O(CC)/C=C\CC(C)C

Computed Properties

  • Exact Mass: 128.12018
  • Monoisotopic Mass: 128.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 74.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.796
  • Boiling Point: 142.6°Cat760mmHg
  • Flash Point: 7.2°C
  • Refractive Index: 1.421
  • PSA: 9.23
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